3-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3-cyclopropyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C9H13N3/c1-4-10-9-8(7-2-3-7)6-11-12(9)5-1/h6-7,10H,1-5H2
• InChI Key: YBCVRCYWOUQGLX-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2=C(C=NN2C1)C3CC3
• Molecular Formula: C9H13N3
• Molecular Weight: 163.22 g/mol
• CAS RN: 1783349-30-3

Description

“3-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine” is a compound with the molecular formula C9H13N3 and a molecular weight of 163.22. It is a member of the pyrazolo[1,5-a]pyrimidines family, which has been identified as strategic compounds for optical applications.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves a two-step synthesis sequence starting from the appropriate methyl ketone. The compounds were synthesized in an overall yield of 67–93% by some variations of protocols previously reported.

Molecular Structure Analysis

The molecular structure of “3-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine” consists of a pyrazolo[1,5-a]pyrimidine core with a cyclopropyl group attached.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrimidines have tunable photophysical properties, in which electron-donating groups (EDGs) at position 7 on the fused ring improve both the absorption and emission behaviors. The compounds bearing simple aryl groups allow good solid-state emission intensities.

Scientific Research Applications

Antimicrobial Applications

Symmetrical and asymmetrical derivatives of pyrazolo[1,5-a]pyrimidine have been synthesized and tested for their antimicrobial properties. .

Optical Applications

A family of pyrazolo[1,5-a]pyrimidines has been identified as strategic compounds for optical applications. .

Cytotoxic Activities

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Safety And Hazards

The safety and hazards associated with “3-cyclopropyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine” are not explicitly mentioned in the available resources.

Future Directions

The future directions for the research on pyrazolo[1,5-a]pyrimidines are likely to focus on their potential applications in the field of optical materials. Their tunable photophysical properties make them promising candidates for the development of new fluorescent molecules for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials.